(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-methoxybenzoyl)piperazin-1-yl]-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H20N4O3S/c1-28-17-6-4-16(5-7-17)21(27)25-10-12-26(13-11-25)22-19(15-23)24-20(29-22)9-8-18-3-2-14-30-18/h2-9,14H,10-13H2,1H3/b9-8+
• InChI Key: YINYIUFIMNZTSD-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C=CC4=CC=CS4)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)/C=C/C4=CC=CS4)C#N
• Molecular Formula: C22H20N4O3S
• Molecular Weight: 420.5 g/mol

Description

(E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.
BenchChem offers high-quality (E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)-2-(2-(thiophen-2-yl)vinyl)oxazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Compound Synthesis : The research explores the synthesis of new compounds with potential antimicrobial activities. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, showcasing a methodological approach to creating compounds with specific structural features (Bektaş et al., 2007).

• Antimicrobial Activities : Several studies have focused on the antimicrobial properties of newly synthesized compounds. The evaluation of these properties is crucial for identifying potential therapeutic agents. For example, Mhaske et al. (2014) reported on the antimicrobial activity of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives (Mhaske et al., 2014).

Medicinal Chemistry and Drug Design

• Drug Design and Evaluation : The design and synthesis of compounds with potential as therapeutic agents are a significant focus. For instance, Patel and Park (2014) developed piperazine-based benzothiazolyl-4-thiazolidinones, which were highly potent against various bacterial strains, illustrating the process of designing, synthesizing, and evaluating compounds with antibacterial effects (Patel & Park, 2014).

• Antiviral and Antidepressant Potential : Research into the antiviral and antidepressant potentials of compounds is also prevalent. Orus et al. (2002) synthesized benzo[b]thiophene derivatives with dual action at 5-HT1A serotonin receptors and the serotonin transporter, highlighting efforts to create new classes of antidepressants (Orus et al., 2002).